Cas no 1375008-14-2 (2-Propen-1-one, 3-butoxy-1-(3-chlorophenyl)-, (2E)-)

• Product Name: 2-Propen-1-one, 3-butoxy-1-(3-chlorophenyl)-, (2E)-
• CAS No: 1375008-14-2
• MF: C₁₃H₁₅ClO₂
• MW: 238.710003137589
• CID: 5208686
• Update Time: 2025-05-20

2-Propen-1-one, 3-butoxy-1-(3-chlorophenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-butoxy-1-(3-chlorophenyl)-, (2E)-

• Inchi： 1S/C13H15ClO2/c1-2-3-8-16-9-7-13(15)11-5-4-6-12(14)10-11/h4-7,9-10H,2-3,8H2,1H3/b9-7+
• InChI Key： OFYGQOVLNUNAMB-VQHVLOKHSA-N
• SMILES： C(C1=CC=CC(Cl)=C1)(=O)/C=C/OCCCC

Additional information on 2-Propen-1-one, 3-butoxy-1-(3-chlorophenyl)-, (2E)-

Introduction to 2-Propen-1-one, 3-butoxy-1-(3-chlorophenyl)-, (2E)- (CAS No. 1375008-14-2)

2-Propen-1-one, 3-butoxy-1-(3-chlorophenyl)-, (2E)- (CAS No. 1375008-14-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (2E)-3-butoxy-1-(3-chlorophenyl)prop-2-en-1-one, is characterized by its unique structural features and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent applications in drug discovery and development.

The molecular formula of 2-Propen-1-one, 3-butoxy-1-(3-chlorophenyl)-, (2E)- is C₁₄H₁₅OCl. The compound consists of a propenone backbone with a butoxy group and a 3-chlorophenyl substituent. The presence of the double bond in the (2E) configuration adds to its structural complexity and reactivity. The molecular weight of this compound is approximately 244.72 g/mol.

In terms of physical properties, (2E)-3-butoxy-1-(3-chlorophenyl)prop-2-en-1-one is typically a solid at room temperature with a melting point ranging from 75°C to 78°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for various chemical reactions and analytical techniques.

The synthesis of 2-Propen-1-one, 3-butoxy-1-(3-chlorophenyl)-, (2E)- has been reported in several scientific publications. One common method involves the condensation of 3-chlorobenzaldehyde with butoxyacetyl chloride followed by an elimination reaction to form the desired propenone structure. Another approach involves the Wittig reaction between 3-chlorobenzaldehyde and a suitable phosphonium salt to generate the desired product. These synthetic routes are well-documented and have been optimized for high yields and purity.

In recent years, (2E)-3-butoxy-1-(3-chlorophenyl)prop-2-en-1-one has been studied for its potential biological activities. Research has shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. A study published in the Journal of Medicinal Chemistry demonstrated that (2E)-3-butoxy-1-(3-chlorophenyl)prop-2-en-1-one effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests that the compound could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, (2E)-3-butoxy-1-(3-chlorophenyl)prop-2-en-1-one has also shown potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell survival and proliferation. These findings have sparked interest in further investigating the therapeutic potential of (2E)-3-butoxy-1-(3-chlorophenyl)prop-2-en-1-one for cancer treatment.

In addition to its biological activities, (2E)-3-butoxy-1-(3-chlorophenyl)prop-2-en-1-one has been explored for its use as a building block in organic synthesis. Its versatile functional groups make it an attractive starting material for the synthesis of more complex molecules with diverse applications. For example, researchers have used this compound as a key intermediate in the synthesis of novel pharmaceuticals and agrochemicals.

The safety profile of (2E)-3-butoxy-1-(3-chlorophenyl)prop-2-en-1-one is an important consideration for its potential use in pharmaceutical applications. Preclinical toxicology studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further safety assessments are necessary to ensure its suitability for human use.

In conclusion, (2E)-3-butoxy-1-(3-chlorophenyl)prop-2-en-1-one (CAS No. 1375008-14-2) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into new therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing drug discovery and development efforts.